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As researchers and scientists at the forefront of drug development, our work with novel

chemical entities demands a profound respect for safety. This guide provides essential,

immediate safety and logistical information for handling 2-(Hydroxymethyl)-5-methoxyphenol
(CAS No. 59648-29-2). While a specific Safety Data Sheet (SDS) for this compound is not

readily available in public databases, its structural similarity to other phenolic compounds

necessitates a cautious and well-informed approach. The protocols outlined here are

synthesized from safety data for analogous substances, such as 2-methoxy-5-methylphenol, 2-

methoxy-5-nitrophenol, and the parent compound, phenol, to establish a robust framework for

its safe handling.

The foundational principle of this guide is the "Hierarchy of Controls," a system that prioritizes

risk mitigation strategies from the most to the least effective. This ensures that we are not

merely relying on personal protective equipment but are creating a fundamentally safe

research environment.

Hazard Assessment: Understanding the Risks
Based on data from structurally related phenolic compounds, 2-(Hydroxymethyl)-5-
methoxyphenol should be treated as a hazardous substance with the following potential risks:

Acute Oral Toxicity: Phenolic compounds can be harmful if swallowed.[1]
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Skin Irritation and Corrosion: Direct contact can cause skin irritation or, in more severe

cases, chemical burns. Phenol itself is highly corrosive and can be absorbed through the

skin, leading to systemic toxicity.[2][3]

Serious Eye Damage: Contact with the eyes is likely to cause serious irritation or damage.[1]

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[4]

Engineering Controls: Your First Line of Defense
Before any personal protective equipment is considered, engineering controls must be in place

to minimize exposure.

Chemical Fume Hood: All work involving 2-(Hydroxymethyl)-5-methoxyphenol, especially

when handling the solid form or preparing solutions, must be conducted in a certified

chemical fume hood.[2][5] This is critical to prevent the inhalation of any dust or vapors that

may be generated.

Ventilation: Ensure the laboratory has adequate general ventilation.[6][7]

Designated Work Area: Establish a designated area for handling this compound to prevent

cross-contamination.[8]

Emergency Equipment: An ANSI-approved eyewash station and safety shower must be

readily accessible within a 10-second travel time from the work area.[2][5][6]

Personal Protective Equipment (PPE): A
Comprehensive Protocol
The following table summarizes the required PPE for handling 2-(Hydroxymethyl)-5-
methoxyphenol. Never compromise on these essentials.
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Body Part
Personal Protective

Equipment
Rationale and Specifications

Eyes/Face
Chemical safety goggles and a

face shield

Standard safety glasses are

insufficient. Goggles provide a

seal around the eyes, and a

face shield protects against

splashes to the entire face.[6]

[9]

Hands

Double-gloving with

appropriate chemical-resistant

gloves

Due to the absorptive nature of

phenolic compounds, robust

hand protection is crucial. Butyl

rubber or neoprene gloves are

recommended for handling

phenol and its derivatives.[5][8]

Double-gloving provides an

extra layer of protection.

Change gloves immediately if

contaminated.[8]

Body
Fully-buttoned laboratory coat

and a chemical-resistant apron

A lab coat protects the skin

and personal clothing.[5] For

tasks with a higher risk of

splashes, a chemical-resistant

apron should be worn over the

lab coat.[5][8]

Feet Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[5]

Respiratory
NIOSH-approved respirator (if

necessary)

A respirator with an organic

vapor cartridge may be

required if there is a risk of

exceeding exposure limits or if

irritation is experienced, even

with the use of a fume hood.[6]

[10]
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Step-by-Step Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
(Hydroxymethyl)-5-methoxyphenol, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-(Hydroxymethyl)-5-methoxyphenol.
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Detailed Procedural Steps:
Preparation:

Before entering the designated work area, don all required PPE as outlined in the table

above.

Verify that the chemical fume hood is functioning correctly and that the eyewash station

and safety shower are unobstructed.[2]

Handling:

Perform all manipulations of the solid compound, including weighing, within the fume hood

to minimize inhalation risk.[2]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep all containers tightly closed when not in use.[8]

In Case of a Spill:

Evacuate the immediate area.

If the spill is small, and you are trained to do so, absorb the material with an inert

absorbent such as vermiculite or dry sand.[1] Place the absorbed material into a sealed,

labeled container for hazardous waste disposal.

Do not use combustible materials like paper towels to absorb the spill.

For larger spills, evacuate the laboratory and contact your institution's environmental

health and safety department immediately.

Disposal:

All waste materials, including contaminated gloves, absorbent materials, and empty

containers, must be disposed of as hazardous waste.[8][9]

Collect waste in a clearly labeled, sealed container.[2]
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Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Post-Handling:

Thoroughly decontaminate the work area with soap and water after use.[8]

Remove PPE in the correct order to avoid self-contamination.

Wash your hands thoroughly with soap and water after removing your gloves.[1]

First Aid Measures
In the event of an exposure, immediate action is critical.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

Because phenol can have an anesthetic effect, a burn may be more severe than it initially

feels.[2]

Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

By adhering to these protocols, you are not only ensuring your own safety but also contributing

to a culture of safety within your research community. The principles of expertise,

authoritativeness, and trustworthiness are paramount in our field, and they begin with the safe

and responsible handling of the chemical entities we work with every day.

References
National Institute for Occupational Safety and Health (NIOSH). (n.d.). Phenol. Centers for
Disease Control and Prevention.
MetaSci. (n.d.). Safety Data Sheet: 2-Methoxy-5-methylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.fishersci.com/store/msds?partNumber=AC397540250&productDescription=2-METHOXY-5-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institute for Occupational Safety and Health (NIOSH). (n.d.). Phenol - NIOSH
Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention.
New Jersey Department of Health. (2015). Hazardous Substance Fact Sheet: Phenol.
University of California, Berkeley. (n.d.). Phenol Hazard Controls Fact Sheet.
KR-CLDP46. (n.d.). Safety Data Sheet.
Yale Environmental Health & Safety. (2022). Standard Operating Procedure: Phenol.
CPAChem. (2023). Safety Data Sheet: 2-Methoxy-5-nitrophenol.
LookChem. (n.d.). 2-(Hydroxymethyl)-5-methoxyphenol.
Carl Roth. (n.d.). Safety Data Sheet: 2-Methoxyphenol.
Princeton University Environmental Health & Safety. (n.d.). Phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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